2-Methoxy-4-mercaptobenzoic acid
Overview
Description
2-Methoxy-4-mercaptobenzoic acid, also known as MMBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of research. MMBA is a thiol-containing molecule that possesses unique properties that make it useful in various scientific experiments.
Scientific Research Applications
Corrosion Inhibition : Lin Wang, J.-X. Pu, and Huilong Luo (2003) found that 2-mercaptobenzimidazole, a related compound, effectively inhibits zinc corrosion in phosphoric acid solutions, particularly slowing down anodic corrosion reactions (Wang, Pu, & Luo, 2003).
Affinity Labeling Reagent for COMT : R. Borchardt and J. Huber (1982) discovered that 5-hydroxy-3-mercapto-4-methoxybenzoic acid serves as an affinity-labeling reagent for catechol O-methyltransferase (COMT) and can be partially reversed with dithiothreitol (DTT) (Borchardt & Huber, 1982).
Construction of Heterobimetallic Complexes : E. Tiekink and W. Henderson (2017) demonstrated that 3- and 4-mercaptobenzoate ligands, including those similar to 2-methoxy-4-mercaptobenzoic acid, show diverse coordination modes, making them useful for constructing early-late heterobimetallic complexes and applications such as protecting metallic gold and silver nanoparticles (Tiekink & Henderson, 2017).
Metal Analysis : Qianqian Sun et al. (2021) reported that 4-Mercaptobenzoic acid (MBA) is a highly sensitive matrix for MALDI (Matrix-Assisted Laser Desorption/Ionization) for ultratrace metal analysis, allowing rapid screening and sensitive determination of ultratrace metals in particulate matter (Sun et al., 2021).
Increased Intrinsic pKa : Chaoxiong Ma and J. Harris (2011) found that silver-immobilized 2-mercaptobenzoic acid has a significantly higher intrinsic pKa compared to the free solution form, likely due to increased electron density on the benzoic acid group (Ma & Harris, 2011).
Synthesis of Organophosphorus Compounds : A. El‐Barbary and S. Lawesson (1981) presented new routes to phosphorins from 2-hydroxy-, 2-mercapto-, and 2-aminobenzoic acids and their derivatives, revealing potential applications in organophosphorus compounds (El‐Barbary & Lawesson, 1981).
Mechanism of Action
Target of Action
2-Methoxy-4-mercaptobenzoic acid is a compound used in proteomics research It is structurally similar to 4-mercaptobenzoic acid (4-mba), which is known to form self-assembled monolayers (sams) and is used as a probe molecule in the development of surface-enhanced raman spectroscopy (sers) sensors .
Mode of Action
These SAMs can interact with various targets, leading to changes that can be detected using SERS .
Biochemical Pathways
Given its use in proteomics research , it may be involved in pathways related to protein synthesis and degradation.
Pharmacokinetics
It is known to be soluble in dmso, methanol, and water , which suggests it could have good bioavailability.
Result of Action
Its use in proteomics research suggests it may have effects on protein synthesis and degradation.
Action Environment
It is known to be stable at -20°c , suggesting that temperature could be a significant factor in its stability.
Biochemical Analysis
Biochemical Properties
It is known that mercaptobenzoic acids, which include 2-Methoxy-4-mercaptobenzoic Acid, can form self-assembled monolayers (SAMs) and can be used for the development of surface-enhanced Raman spectroscopy (SERS) sensors .
Molecular Mechanism
It is known that mercaptobenzoic acids can form self-assembled monolayers (SAMs) and can be used for the development of surface-enhanced Raman spectroscopy (SERS) sensors .
properties
IUPAC Name |
2-methoxy-4-sulfanylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3S/c1-11-7-4-5(12)2-3-6(7)8(9)10/h2-4,12H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYGIYNJFDVQSFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)S)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10400471 |
Source
|
| Record name | 2-METHOXY-4-MERCAPTOBENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10400471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
95420-72-7 |
Source
|
| Record name | 2-METHOXY-4-MERCAPTOBENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10400471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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